Cas no 2171757-10-9 (2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2171757-10-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6323772
• PubChem ID: 165559423
• Update Time: 2025-10-29

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• EN300-1475705
• 2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid
• 2171757-10-9

• Inchi： 1S/C27H32N2O5/c1-2-3-8-18(15-24(30)29-25(26(31)32)17-13-14-17)28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23,25H,2-3,8,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GHYGQVOIBLXVKQ-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

Comprehensive Overview of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS No. 2171757-10-9)

In the realm of organic chemistry and pharmaceutical research, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS No. 2171757-10-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-yl moiety, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

The compound's Fmoc-protected amino acid derivative is a critical component in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for biomedical applications. With the growing demand for personalized medicine and targeted therapies, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid has garnered attention for its role in creating peptide-based drugs. Researchers frequently search for "Fmoc-amino acid derivatives" and "peptide synthesis reagents," highlighting the relevance of this compound in contemporary scientific inquiries.

One of the key advantages of CAS No. 2171757-10-9 is its stability under standard SPPS conditions, which ensures high yields and minimal side reactions. This attribute is particularly important for laboratories focusing on "high-efficiency peptide synthesis" or "automated peptide synthesizers," as these topics dominate recent discussions in academic and industrial settings. Additionally, the cyclopropyl ring in its structure contributes to enhanced metabolic stability, a feature highly sought after in the design of protease-resistant therapeutic peptides.

The compound's applications extend beyond traditional peptide synthesis. Recent studies have explored its potential in "drug conjugate development" and "bioconjugation techniques," areas that are gaining traction due to their relevance in antibody-drug conjugates (ADCs) and targeted drug delivery systems. As the scientific community increasingly focuses on "precision medicine" and "next-generation therapeutics," the versatility of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid positions it as a pivotal tool in these cutting-edge research domains.

Quality control and analytical characterization of this compound are also critical topics. Researchers often inquire about "HPLC purification methods for Fmoc-amino acids" and "mass spectrometry analysis of peptide intermediates," underscoring the need for reliable protocols when working with CAS No. 2171757-10-9. Advanced techniques such as LC-MS and NMR spectroscopy are routinely employed to ensure the purity and integrity of this reagent, which is essential for reproducible results in downstream applications.

In conclusion, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid represents a sophisticated and highly functionalized building block with broad utility in modern chemical biology and medicinal chemistry. Its relevance to trending topics like "peptide-based drug discovery" and "biocompatible linkers" ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play an even greater role in addressing unmet medical needs through innovative therapeutic strategies.